Cas no 819792-82-0 (2-Propen-1-one, 1-[4-(methylsulfonyl)phenyl]-3-(3,4,5-trimethoxyphenyl)-)

• Product name: 2-Propen-1-one, 1-[4-(methylsulfonyl)phenyl]-3-(3,4,5-trimethoxyphenyl)-
• CAS No: 819792-82-0
• MF: C₁₉H₂₀O₆S
• MW: 376.423504829407
• CID: 702434
• PubChem ID: 71420725

2-Propen-1-one, 1-[4-(methylsulfonyl)phenyl]-3-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-[4-(methylsulfonyl)phenyl]-3-(3,4,5-trimethoxyphenyl)-
• 1-(4-methylsulfonylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• 819792-82-0
• DTXSID50839908
• 1-[4-(Methanesulfonyl)phenyl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

• Inchi： InChI=1S/C19H20O6S/c1-23-17-11-13(12-18(24-2)19(17)25-3)5-10-16(20)14-6-8-15(9-7-14)26(4,21)22/h5-12H,1-4H3
• InChI Key： MJWZMXCOLQYBTJ-UHFFFAOYSA-N
• SMILES： COC1=CC(=CC(=C1OC)OC)C=CC(=O)C2=CC=C(C=C2)S(=O)(=O)C

Computed Properties

• Exact Mass: 376.09805953g/mol
• Monoisotopic Mass: 376.09805953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 87.3Ų
• XLogP3: 2.8